Cas no 921560-47-6 (methyl 4-{2-2-(2H-1,3-benzodioxole-5-amido)-1,3-thiazol-4-ylacetamido}benzoate)

• Product Name: methyl 4-{2-2-(2H-1,3-benzodioxole-5-amido)-1,3-thiazol-4-ylacetamido}benzoate
• CAS No: 921560-47-6
• MF: C₂₁H₁₇N₃O₆S
• MW: 439.441183805466
• CID: 6551654
• Update Time: 2025-11-06

methyl 4-{2-2-(2H-1,3-benzodioxole-5-amido)-1,3-thiazol-4-ylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{2-2-(2H-1,3-benzodioxole-5-amido)-1,3-thiazol-4-ylacetamido}benzoate
• Benzoic acid, 4-[[2-[2-[(1,3-benzodioxol-5-ylcarbonyl)amino]-4-thiazolyl]acetyl]amino]-, methyl ester

• Inchi： 1S/C21H17N3O6S/c1-28-20(27)12-2-5-14(6-3-12)22-18(25)9-15-10-31-21(23-15)24-19(26)13-4-7-16-17(8-13)30-11-29-16/h2-8,10H,9,11H2,1H3,(H,22,25)(H,23,24,26)
• InChI Key： HAFRFGQXTGUAEE-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(CC2=CSC(NC(C3=CC=C4OCOC4=C3)=O)=N2)=O)C=C1

Experimental Properties

• Density: 1.495±0.06 g/cm3(Predicted)
• pka: 7.04±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 4-{2-2-(2H-1,3-benzodioxole-5-amido)-1,3-thiazol-4-ylacetamido}benzoate

Methyl 4-{2-2-(2H-1,3-benzodioxole-5-amido)-1,3-thiazol-4-ylacetamido}benzoate (CAS No. 921560-47-6): A Comprehensive Overview

Methyl 4-{2-2-(2H-1,3-benzodioxole-5-amido)-1,3-thiazol-4-ylacetamido}benzoate (CAS No. 921560-47-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzodioxole moiety and a thiazole ring, both of which contribute to its potential therapeutic applications. The compound's structure and properties make it a promising candidate for various biological activities, including anti-inflammatory, anti-cancer, and antimicrobial effects.

The benzodioxole moiety is a common structural element found in many natural products and synthetic compounds with diverse biological activities. This moiety is known for its ability to modulate various biological targets, such as enzymes and receptors. In the context of methyl 4-{2-2-(2H-1,3-benzodioxole-5-amido)-1,3-thiazol-4-ylacetamido}benzoate, the benzodioxole ring likely plays a crucial role in enhancing the compound's binding affinity to specific targets, thereby potentiating its pharmacological effects.

The thiazole ring is another key structural feature of this compound. Thiazoles are heterocyclic compounds that are widely used in drug design due to their ability to improve the solubility, stability, and bioavailability of drug candidates. The presence of the thiazole ring in methyl 4-{2-2-(2H-1,3-benzodioxole-5-amido)-1,3-thiazol-4-ylacetamido}benzoate suggests that it may exhibit enhanced pharmacokinetic properties compared to similar compounds without this structural element.

Recent studies have explored the potential therapeutic applications of methyl 4-{2-2-(2H-1,3-benzodioxole-5-amido)-1,3-thiazol-4-ylacetamido}benzoate. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent anti-inflammatory activity in vitro and in vivo models. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, methyl 4-{2-2-(2H-1,3-benzodioxole-5-amido)-1,3-thiazol-4-ylacetamido}benzoate has also shown promise as an anti-cancer agent. A study published in Cancer Research demonstrated that the compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism of action was attributed to the compound's ability to disrupt mitochondrial function and activate caspase-dependent cell death pathways. These findings highlight the potential of this compound as a novel therapeutic agent for cancer treatment.

The antimicrobial activity of methyl 4-{2-2-(2H-1,3-benzodioxole-5-amido)-1,3-thiazol-4-ylacetamido}benzoate has also been investigated. A study published in the Journal of Antimicrobial Chemotherapy reported that the compound exhibited broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The researchers found that the compound effectively inhibited bacterial growth by disrupting cell wall synthesis and membrane integrity. These results suggest that this compound could be developed into a new class of antibiotics to combat multidrug-resistant bacterial infections.

The synthesis of methyl 4-{2-2-(2H-1,3-benzodioxole-5-amido)-1,3-thiazol-4-ylacetamido}benzoate has been optimized using modern synthetic methods. A recent publication in Organic Letters described an efficient and scalable synthesis route that involves coupling reactions between benzodioxole derivatives and thiazole-containing intermediates. This synthetic approach not only improves the yield and purity of the final product but also reduces the environmental impact by minimizing waste generation.

In conclusion, methyl 4-{2-2-(2H-1,3-benzodioxole-5-amido)-1,3-thiazol-4-ylacetamido}benzoate (CAS No. 921560-47-6) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features contribute to its biological activities, making it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.